Cas no 170229-92-2 (Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]-)

• Product Name: Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]-
• CAS No: 170229-92-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 1356843
• PubChem ID: 18980128
• Update Time: 2025-04-20

Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]-
• 4-methoxy-3-(2-pyrrolidin-1-ylethoxy)aniline
• 4-methoxy-3-[2-(1-pyrrolidinyl)ethoxy]Benzenamine
• SCHEMBL1929865
• DTXSID60597067
• DS-016837
• 4-Methoxy-3-(2-(pyrrolidin-1-yl)ethoxy)aniline
• 3-(2-Pyrrolidin-1-ylethoxy)-4-methoxyaniline
• DLRAIFHTDJIUBY-UHFFFAOYSA-N
• 170229-92-2
• 4-methoxy-3-(2-(pyrrolidin-1-yl)ethoxy)benzenamine
• 4-Methoxy-3-[2-(pyrrolidin-1-yl)ethoxy]aniline

• Inchi： 1S/C13H20N2O2/c1-16-12-5-4-11(14)10-13(12)17-9-8-15-6-2-3-7-15/h4-5,10H,2-3,6-9,14H2,1H3
• InChI Key： DLRAIFHTDJIUBY-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1OC)N)CCN1CCCC1

Computed Properties

• Exact Mass: 236.1526
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• PSA: 47.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers